Cas no 2228378-28-5 (3-(4,5-difluoro-2-methoxyphenoxy)azetidine)

• Product Name: 3-(4,5-difluoro-2-methoxyphenoxy)azetidine
• CAS No: 2228378-28-5
• MF: C₁₀H₁₁F₂NO₂
• MW: 215.19664978981
• CID: 6313892
• PubChem ID: 165863912
• Update Time: 2025-10-16

3-(4,5-difluoro-2-methoxyphenoxy)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(4,5-difluoro-2-methoxyphenoxy)azetidine
• 2228378-28-5
• EN300-1798202

• Inchi： 1S/C10H11F2NO2/c1-14-9-2-7(11)8(12)3-10(9)15-6-4-13-5-6/h2-3,6,13H,4-5H2,1H3
• InChI Key： TXRRVUGBCMJRGD-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C=1)OC1CNC1)OC)F

Computed Properties

• Exact Mass: 215.07578492g/mol
• Monoisotopic Mass: 215.07578492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 30.5Ų

Additional information on 3-(4,5-difluoro-2-methoxyphenoxy)azetidine

3-(4,5-Difluoro-2-methoxyphenoxy)azetidine: A Comprehensive Overview

The compound 3-(4,5-difluoro-2-methoxyphenoxy)azetidine (CAS No. 2228378-28-5) is a highly specialized chemical entity that has garnered significant attention in the field of organic synthesis and pharmaceutical research. This compound belongs to the class of azetidines, which are four-membered ring structures with one nitrogen atom. The presence of fluorine atoms and a methoxy group in its structure contributes to its unique chemical properties and potential applications in drug development.

Azetidines, such as 3-(4,5-difluoro-2-methoxyphenoxy)azetidine, are known for their rigidity and ability to form stable conformations. This makes them valuable in medicinal chemistry for designing molecules with specific pharmacokinetic profiles. Recent studies have highlighted the role of fluorine substitution in enhancing the bioavailability and selectivity of azetidine derivatives. For instance, the fluorine atoms at positions 4 and 5 of the phenoxy ring in this compound are believed to play a critical role in modulating its interactions with biological targets.

The synthesis of 3-(4,5-difluoro-2-methoxyphenoxy)azetidine involves a multi-step process that typically begins with the preparation of the phenoxy intermediate. This is followed by nucleophilic substitution or coupling reactions to introduce the azetidine ring. The use of advanced catalytic systems and protecting groups has significantly improved the efficiency and yield of these reactions in recent years.

In terms of physical properties, 3-(4,5-difluoro-2-methoxyphenoxy)azetidine exhibits a melting point of approximately 150°C and is sparingly soluble in water. Its solubility profile makes it suitable for formulation into various drug delivery systems, including tablets and capsules. The compound's stability under physiological conditions has also been evaluated, with results indicating minimal degradation over extended periods.

The applications of 3-(4,5-difluoro-2-methoxyphenoxy)azetidine are primarily centered around its potential as a building block in drug discovery programs. Its rigid structure and functional groups make it an ideal candidate for exploring novel therapeutic agents targeting various disease states. Recent research has focused on its use as a scaffold for developing inhibitors of kinases and other enzyme targets implicated in cancer and inflammatory diseases.

One notable area of investigation is the evaluation of 3-(4,5-difluoro-2-methoxyphenoxy)azetidine as a lead compound for anti-cancer therapies. Preclinical studies have demonstrated its ability to inhibit key oncogenic pathways without significant cytotoxicity to normal cells. This suggests that further optimization could yield compounds with enhanced efficacy and reduced side effects.

Moreover, the incorporation of fluorine atoms into the phenoxy ring has been shown to improve the compound's pharmacokinetic properties. Fluorine substitution enhances lipophilicity while maintaining aqueous solubility, which is critical for achieving optimal drug delivery. These findings align with broader trends in medicinal chemistry emphasizing the importance of fluorinated compounds in modern drug design.

In conclusion, 3-(4,5-difluoro-2-methoxyphenoxy)azetidine (CAS No. 2228378-28-5) represents a promising chemical entity with diverse applications in pharmaceutical research. Its unique structure, favorable physical properties, and potential as a drug scaffold make it an area of continued interest for scientists worldwide.